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Compound of Interest

Compound Name: Methyl 2-(4-oxocyclohexyl)acetate

Cat. No.: B1320818

For researchers, scientists, and drug development professionals, ensuring safe and efficient
handling of laboratory chemicals is paramount. This guide provides immediate safety,
operational, and disposal information for Methyl 2-(4-oxocyclohexyl)acetate.

Chemical Identifier:

Name Methyl 2-(4-oxocyclohexyl)acetate
Synonyms Methyl (4-oxocyclohexyl)acetate

CAS Number 66405-41-2

Molecular Formula C9H1403

Molecular Weight 170.21 g/mol

Primary Hazards Irritant

Hazard Identification and Precautionary Measures

Methyl 2-(4-oxocyclohexyl)acetate is classified with the following hazards:
e H302: Harmful if swallowed.[1][2]

e H312: Harmful in contact with skin.[1]
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H315: Causes skin irritation.[1][2][3][4]

H319: Causes serious eye irritation.[1][2][3][4]

H332: Harmful if inhaled.[1]

H335: May cause respiratory irritation.[1][2][3][4]

Signal Word: Warning

It is crucial to adhere to the following precautionary statements:

P261: Avoid breathing dust/fumes/gas/mist/vapors/spray.[4]

P264: Wash skin thoroughly after handling.[1][2][4][5]

P270: Do not eat, drink or smoke when using this product.[1][2][5]

P271: Use only outdoors or in a well-ventilated area.[1][2][4]

P280: Wear protective gloves, protective clothing, eye protection, and face protection.[1][4]

[5]

Operational Plan for Safe Handling

1.

Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood.[1][4]

Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[6]

. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles or glasses with side shields that
conform to EN166, AS/NZS 1337.1, or an equivalent national standard.[1]

Skin Protection:
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o Wear protective gloves. The specific glove material should be selected based on the
breakthrough time and permeation rate for the substance.

o Wear a lab coat or other protective clothing to prevent skin contact.[1]

o Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation,
use a NIOSH-approved respirator.[1]

o Contact Lenses: It is advisable to avoid wearing contact lenses as they can absorb and
concentrate irritants.[1]

3. Handling Procedures:
» Avoid all personal contact with the chemical, including inhalation.[1]

» Do not eat, drink, or smoke in the laboratory area where the chemical is being handled.[1][2]

[5]
o Keep containers securely sealed when not in use.[1]
e Wash hands thoroughly with soap and water after handling the chemical.[1][4][5]
o Contaminated work clothes should be laundered separately before reuse.[1]
4. Storage:
e Store in a cool, dry, and well-ventilated area.[4]
o Keep the container tightly closed.[1][6]
o Store away from incompatible materials.

Emergency Procedures

o Eye Contact: Immediately flush eyes with fresh running water for at least 15 minutes,
ensuring to irrigate the entire eye by keeping eyelids apart. Seek immediate medical
attention.[1]
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o Skin Contact: If skin or hair contact occurs, flush the affected area with running water and
soap. If irritation persists, seek medical attention.[1] Remove contaminated clothing and
wash it before reuse.[4][5]

 Inhalation: If fumes are inhaled, move the individual to fresh air. If breathing is difficult, seek
medical attention.[1][4][6]

 Ingestion: If swallowed, immediately give a glass of water. Do not induce vomiting. Seek
medical advice.[1]

o Spills: In case of a spill, immediately evacuate the area. Wear appropriate PPE, including
respiratory protection. Clean up the spill using dry, clean-up procedures and avoid
generating dust.[1] Collect the residue and place it in a sealed container for disposal.[1]
Prevent the spill from entering drains or waterways.[1]

Disposal Plan
All chemical waste must be disposed of in accordance with local, state, and federal regulations.
1. Waste Collection:

e Collect all residues and contaminated materials (e.g., gloves, absorbent paper) in a clearly
labeled, sealed, and appropriate waste container.

2. Disposal Route:

o Dispose of the chemical waste through an authorized hazardous or special waste collection
point.[1]

e Do not dispose of it down the drain or in regular trash.

o Consult your institution's Environmental Health and Safety (EHS) department for specific
guidance on chemical waste disposal procedures.

« If recycling options are available for the chemical or its container, consult the manufacturer or
your EHS department.
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Quantitative Data

Property Value
Molecular Formula C9H1403
Molecular Weight 170.21 g/mol
OSHA PEL Not available
NIOSH REL Not available
ACGIH TLV Not available
Experimental Workflow
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Workflow for Handling Methyl 2-(4-oxocyclohexyl)acetate
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Caption: A flowchart outlining the key steps for the safe handling and disposal of Methyl 2-(4-
oxocyclohexyl)acetate in a laboratory setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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